Cas no 1805934-12-6 (2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1805934-12-6
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4834135
• Update Time: 2025-10-29

2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-2-6(15-8(9,10)11)7(12)5(3-13)14-4/h2H,3,13H2,1H3
• InChI Key： PWQZNEZVSPJCPX-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C)N=C1CN)OC(F)(F)F

Computed Properties

• Exact Mass: 331.96334 g/mol
• Monoisotopic Mass: 331.96334 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.1
• Molecular Weight: 332.06

Additional information on 2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805934-12-6)

2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805934-12-6) is a highly versatile and structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique molecular architecture, featuring a pyridine core substituted with an aminomethyl group, an iodo atom, a methyl group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of biologically active molecules. This compound has emerged as a key building block in the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory treatments.

The pyridine scaffold is one of the most widely studied heterocycles in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The presence of the aminomethyl group at the 2-position introduces a nucleophilic center that can undergo various chemical transformations, including nucleophilic substitution reactions, forming the basis for further functionalization. The iodo substituent at the 3-position serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing more complex molecular frameworks. Additionally, the methyl group at the 6-position and the trifluoromethoxy group at the 4-position contribute to the compound's overall electronic properties and influence its interactions with biological targets.

In recent years, there has been growing interest in leveraging fluorinated aromatic systems in drug design due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group is particularly noteworthy for its electron-withdrawing effects and ability to enhance binding interactions with certain protein targets. This feature has been exploited in the development of kinase inhibitors and other small-molecule drugs where precise control over molecular properties is critical.

One of the most compelling aspects of 2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine is its potential application in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be optimized through iterative chemical modifications to produce lead compounds with enhanced potency and selectivity. The structural features of this compound make it an ideal candidate for such strategies, particularly for targeting protein kinases, which are key drivers in many diseases.

Recent studies have highlighted the utility of this compound in the synthesis of inhibitors targeting Bruton's tyrosine kinase (BTK), an enzyme implicated in B-cell signaling pathways and relevant to autoimmune diseases such as rheumatoid arthritis and chronic lymphocytic leukemia (CLL). The combination of the aminomethyl, iodo, and trifluoromethoxy substituents allows for fine-tuning of binding interactions with BTK, leading to compounds with improved pharmacokinetic profiles. For instance, derivatives of this scaffold have demonstrated promising activity in preclinical models, showcasing their potential as therapeutic candidates.

The synthetic accessibility of 2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine is another factor contributing to its popularity among medicinal chemists. The compound can be readily synthesized through multi-step organic transformations starting from commercially available precursors. The iodination step at the 3-position can be achieved using standard halogenation reagents, while the introduction of the aminomethyl group can be accomplished via reductive amination or nucleophilic addition reactions. The final step involves introducing the trifluoromethoxy group through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The versatility of this compound extends beyond kinase inhibition; it has also been explored as a precursor for developing antiviral and antibacterial agents. The pyridine core is known to interact with viral proteases and enzymes involved in bacterial metabolism, making it a suitable scaffold for designing novel antimicrobial compounds. Furthermore, the presence of multiple functional handles allows for further derivatization to enhance target specificity and reduce off-target effects.

In conclusion,2-(Aminomethyl)-3-iodo-6-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1805934-12-6) represents a promising intermediate in pharmaceutical research due to its structural complexity and functional diversity. Its applications span across various therapeutic areas, with particular emphasis on oncology and anti-inflammatory treatments. The compound's synthetic tractability and potential for further optimization make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.